N~2~-[(4-bromophenyl)sulfonyl]-N~2~-(2-chlorobenzyl)-N~1~-cyclopropylglycinamide

• IUPAC Name: 2-[(4-bromophenyl)sulfonyl-[(2-chlorophenyl)methyl]amino]-N-cyclopropylacetamide
• InChI: InChI=1S/C18H18BrClN2O3S/c19-14-5-9-16(10-6-14)26(24,25)22(12-18(23)21-15-7-8-15)11-13-3-1-2-4-17(13)20/h1-6,9-10,15H,7-8,11-12H2,(H,21,23)
• InChI Key: LJISOHPJVRUGSI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CN(CC2=CC=CC=C2Cl)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C18H18BrClN2O3S
• Molecular Weight: 457.8 g/mol

Description

The compound “N~2~-[(4-bromophenyl)sulfonyl]-N~2~-(2-chlorobenzyl)-N~1~-cyclopropylglycinamide” is a complex organic molecule. It contains several functional groups, including a sulfonyl group attached to a 4-bromophenyl group, a 2-chlorobenzyl group, and a cyclopropylglycinamide group. These functional groups could potentially give this compound a variety of chemical properties and reactivities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the sulfonyl, bromophenyl, chlorobenzyl, and cyclopropylglycinamide groups would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the bromophenyl group might undergo reactions typical of aromatic halides, such as nucleophilic aromatic substitution. The sulfonyl group could potentially participate in a variety of reactions, including those involving its sulfur-oxygen bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, its solubility might be affected by the polar sulfonyl group and the nonpolar aromatic rings. Its melting and boiling points would be influenced by factors such as its molecular weight and the types of intermolecular forces it can form.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action. If it’s intended to be a drug or a biologically active compound, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the precautions necessary when handling it. Without specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

The future directions for research on this compound would depend on its intended applications. If it’s a novel compound, initial studies might focus on characterizing its physical and chemical properties, studying its reactivity, and determining its biological activity if it’s intended to be a biologically active compound.